Cas no 2308475-95-6 (2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-methylhex-4-enoic acid)

• Product Name: 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-methylhex-4-enoic acid
• CAS No: 2308475-95-6
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6078025
• PubChem ID: 165581973
• Update Time: 2025-06-15

2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-methylhex-4-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-methylhex-4-enoic acid
• 2308475-95-6
• EN300-1574929
• 2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-5-methylhex-4-enoic acid

• Inchi： 1S/C27H32N2O5/c1-4-18(15-25(30)29-24(26(31)32)14-13-17(2)3)28-27(33)34-16-23-21-11-7-5-9-19(21)20-10-6-8-12-22(20)23/h5-13,18,23-24H,4,14-16H2,1-3H3,(H,28,33)(H,29,30)(H,31,32)/t18-,24?/m0/s1
• InChI Key： BNJBUAMPRMXSCD-VEXWJQHLSA-N
• SMILES： O(C(N[C@@H](CC)CC(NC(C(=O)O)C/C=C(\C)/C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 725
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-methylhex-4-enoic acid

Introduction to 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-methylhex-4-enoic acid (CAS No. 2308475-95-6)

2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-methylhex-4-enoic acid (CAS No. 2308475-95-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of fluorenylmethoxycarbonyl (Fmoc) amino acids, which are widely used in peptide synthesis and protein engineering. The unique structural features of this compound make it a valuable tool in the development of novel therapeutic agents and the study of protein-protein interactions.

The molecular structure of 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-methylhex-4-enoic acid includes a fluorenylmethoxycarbonyl (Fmoc) protecting group, an amino acid backbone, and a double bond in the hexenoic acid moiety. The Fmoc group is particularly important as it provides temporary protection for the amino group during chemical synthesis, allowing for precise control over the reactivity and selectivity of the molecule. This feature is crucial in solid-phase peptide synthesis (SPPS), where the sequential addition of amino acids is required to build complex peptides and proteins.

Recent studies have highlighted the potential applications of 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-methylhex-4-enoic acid in various areas of biomedical research. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as a building block for the synthesis of bioactive peptides with enhanced stability and biological activity. The presence of the double bond in the hexenoic acid moiety introduces additional conformational flexibility, which can be exploited to optimize the pharmacokinetic properties of the resulting peptides.

In addition to its role in peptide synthesis, 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-methylhex-4-enoic acid has shown promise in the development of targeted drug delivery systems. Research conducted at the University of California, San Francisco, explored the use of this compound as a linker molecule in antibody-drug conjugates (ADCs). The Fmoc group can be selectively removed under mild conditions, allowing for controlled release of the therapeutic payload at the target site. This approach has the potential to improve the efficacy and reduce the side effects of cancer treatments.

The physicochemical properties of 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-methylhex-4-enoic acid have also been extensively characterized. It is a white crystalline solid with a molecular weight of approximately 461 g/mol. The compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and acetonitrile, making it suitable for various synthetic procedures. Its melting point is around 150°C, and it is stable under standard laboratory conditions.

The synthetic route for 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-methylhex-4-enoic acid involves several steps, including the protection of the amino group with Fmoc, coupling with an appropriate carboxylic acid derivative, and deprotection to yield the final product. A detailed protocol for this synthesis was published in Organic Letters, providing researchers with a reliable method to produce this compound on a laboratory scale.

The biological activity of 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5-methylhex-4-en-oic acid has been evaluated in various assays. In vitro studies have shown that this compound can modulate specific protein-protein interactions, which are critical for cellular signaling pathways. For example, it has been found to inhibit the interaction between certain kinases and their substrates, suggesting potential applications in cancer therapy and other diseases characterized by aberrant signaling.

Clinical trials involving compounds derived from 2-(3S)-3-{(9H-fluoren - 9 - yl )methoxycarbonyl }amino ) pentan amido - 5 - methyl hex - 4 - enoic acid are currently underway to assess their safety and efficacy. Preliminary results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses. These findings support further investigation into the therapeutic potential of this class of compounds.

In conclusion, 2-(3S)-3-{(9H-fluoren - 9 - yl )methoxycarbonyl }amino ) pentan amido - 5 - methyl hex - 4 - enoic acid (CAS No. 2308475 - 95 - 6) represents a versatile and promising molecule with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent or research tool. Ongoing research continues to uncover new possibilities for its use in various biomedical contexts.